![molecular formula C23H22N4O4 B5541264 2-{4-[3-(1H-1,2,3-benzotriazol-1-yl)-2-hydroxypropoxy]phenyl}-3a,4,7,7a-tetrahydro-1H-isoindole-1,3(2H)-dione](/img/structure/B5541264.png)
2-{4-[3-(1H-1,2,3-benzotriazol-1-yl)-2-hydroxypropoxy]phenyl}-3a,4,7,7a-tetrahydro-1H-isoindole-1,3(2H)-dione
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The compound of interest belongs to a class of chemically significant molecules that incorporate both the benzotriazole moiety and the isoindole-1,3-dione structure. These components are known for their versatile chemical and physical properties, making them valuable in various applications in chemistry and materials science.
Synthesis Analysis
The synthesis of similar compounds typically involves reactions between 1H-benzotriazole and derivatives of isoindole-1,3-dione. For example, the reaction of 1H-benzotriazole with 2-bromomethylisoindole-1,3-dione has been used to prepare compounds with related structures (Wang et al., 2008). Additionally, hexahydro-1H-isoindole-1,3(2H)-dione derivatives have been synthesized from 3-sulfolene, illustrating the versatility in synthesizing isoindole derivatives (Tan et al., 2016).
Molecular Structure Analysis
The molecular structure of these compounds reveals significant features such as planarity and dihedral angles that influence their chemical behavior. For instance, the benzotriazole and isoindole units in some compounds are almost planar and form specific angles, contributing to their stability and reactivity (Wang et al., 2008).
Scientific Research Applications
Photophysical and Structural Properties
- Photophysical Studies : Studies on similar compounds, such as phthalimide derivatives, reveal their photophysical properties, including solvatochromic behavior, dipole moments, and fluorescence. Such properties are essential for applications in fluorescent materials and sensors (Akshaya et al., 2016; Deshmukh & Sekar, 2015).
- Crystal Structure Analysis : The crystal structure of similar isoindole derivatives has been analyzed to understand their stability and molecular interactions. This information is vital for designing new materials with desired physical and chemical properties (Takahashi et al., 1994).
Synthetic and Medicinal Chemistry
- Synthesis of Derivatives : Research on isoindole derivatives focuses on their synthesis, which is crucial for developing new pharmaceuticals and materials. For instance, the synthesis of antimicrobial and antibacterial agents from isoindole-dione derivatives indicates their potential in medicinal chemistry (Jat et al., 2006; Khalil et al., 2010).
- Liquid Crystal Research : The study of mesogenic Schiff bases derived from isoindoline-dione highlights their applications in liquid crystal technology, demonstrating the role of chemical synthesis in advancing materials science (Dubey et al., 2018).
Photostabilization and Fluorescence
- Photostabilizing Agents : Novel compounds combining benzotriazole UV-absorber and fluorescent units have been developed for polymer stabilization and brightening. Such studies underscore the compound's relevance in materials science, particularly in enhancing the durability and aesthetic properties of polymers (Bojinov & Panova, 2007).
Safety and Hazards
properties
IUPAC Name |
2-[4-[3-(benzotriazol-1-yl)-2-hydroxypropoxy]phenyl]-3a,4,7,7a-tetrahydroisoindole-1,3-dione |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H22N4O4/c28-16(13-26-21-8-4-3-7-20(21)24-25-26)14-31-17-11-9-15(10-12-17)27-22(29)18-5-1-2-6-19(18)23(27)30/h1-4,7-12,16,18-19,28H,5-6,13-14H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QJIPYNXWAJDKAR-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C=CCC2C1C(=O)N(C2=O)C3=CC=C(C=C3)OCC(CN4C5=CC=CC=C5N=N4)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H22N4O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
418.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.